Cas no 112086-60-9 (1-amino-3-(1H-imidazol-1-yl)propan-2-ol)
1-amino-3-(1H-imidazol-1-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- a-(aminomethyl)-1H-Imidazole-1-ethanol
- 1-amino-3-(1H-imidazol-1-yl)propan-2-ol
- CS-0225261
- 819-222-1
- AKOS000140045
- EN300-1232100
- 112086-60-9
- F2137-0023
- AKOS016040952
- MEA08660
- SCHEMBL143375
- 1-amino-3-imidazol-1-ylpropan-2-ol
-
- Inchi: 1S/C6H11N3O/c7-3-6(10)4-9-2-1-8-5-9/h1-2,5-6,10H,3-4,7H2
- InChI Key: IPLIJMUJLJBZDZ-UHFFFAOYSA-N
- SMILES: OC(CN)CN1C=NC=C1
Computed Properties
- Exact Mass: 141.090211983Da
- Monoisotopic Mass: 141.090211983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 64.1Ų
1-amino-3-(1H-imidazol-1-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A150351-100mg |
1-amino-3-(1h-imidazol-1-yl)propan-2-ol |
112086-60-9 | 100mg |
$ 135.00 | 2022-06-08 | ||
| TRC | A150351-500mg |
1-amino-3-(1h-imidazol-1-yl)propan-2-ol |
112086-60-9 | 500mg |
$ 550.00 | 2022-06-08 | ||
| TRC | A150351-1g |
1-amino-3-(1h-imidazol-1-yl)propan-2-ol |
112086-60-9 | 1g |
$ 840.00 | 2022-06-08 | ||
| Enamine | EN300-1232100-0.05g |
1-amino-3-(1H-imidazol-1-yl)propan-2-ol |
112086-60-9 | 95.0% | 0.05g |
$205.0 | 2025-02-21 | |
| Enamine | EN300-1232100-0.1g |
1-amino-3-(1H-imidazol-1-yl)propan-2-ol |
112086-60-9 | 95.0% | 0.1g |
$306.0 | 2025-02-21 | |
| Enamine | EN300-1232100-0.25g |
1-amino-3-(1H-imidazol-1-yl)propan-2-ol |
112086-60-9 | 95.0% | 0.25g |
$438.0 | 2025-02-21 | |
| Enamine | EN300-1232100-0.5g |
1-amino-3-(1H-imidazol-1-yl)propan-2-ol |
112086-60-9 | 95.0% | 0.5g |
$691.0 | 2025-02-21 | |
| Enamine | EN300-1232100-1.0g |
1-amino-3-(1H-imidazol-1-yl)propan-2-ol |
112086-60-9 | 95.0% | 1.0g |
$884.0 | 2025-02-21 | |
| Enamine | EN300-1232100-2.5g |
1-amino-3-(1H-imidazol-1-yl)propan-2-ol |
112086-60-9 | 95.0% | 2.5g |
$1735.0 | 2025-02-21 | |
| Enamine | EN300-1232100-5.0g |
1-amino-3-(1H-imidazol-1-yl)propan-2-ol |
112086-60-9 | 95.0% | 5.0g |
$2566.0 | 2025-02-21 |
1-amino-3-(1H-imidazol-1-yl)propan-2-ol Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1-amino-3-(1H-imidazol-1-yl)propan-2-ol
1-amino-3-(1H-imidazol-1-yl)propan-2-ol (CAS No. 112086-60-9): A Comprehensive Overview
The compound 1-amino-3-(1H-imidazol-1-yl)propan-2-ol (CAS No. 112086-60-9) is a structurally unique organic compound with significant potential in various chemical and biological applications. This compound, characterized by its imidazole ring and amino alcohol functional groups, has garnered attention in recent years due to its versatile reactivity and promising pharmacological properties. In this article, we delve into the structural features, synthesis methods, applications, and the latest research advancements surrounding this intriguing molecule.
Structural Insights and Key Features
The molecular structure of 1-amino-3-(1H-imidazol-1-yl)propan-2-ol is defined by its imidazole moiety, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The imidazole ring is directly attached to a propanol backbone, which also bears an amino group (-NH₂) at the terminal position. This combination of functional groups imparts the compound with unique chemical properties, including nucleophilic reactivity from the amino group and hydrogen bonding capabilities from the hydroxyl group. The presence of the imidazole ring further enhances its stability and aromaticity, making it a valuable building block in organic synthesis.
Recent studies have highlighted the importance of imidazole-containing compounds in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors. These properties are crucial for drug design, as they can influence bioavailability, solubility, and binding affinity to target proteins. The amino alcohol functionality in this compound adds another layer of versatility, enabling it to participate in various biochemical interactions.
Synthesis and Chemical Modifications
The synthesis of 1-amino-3-(1H-imidazol-1-yl)propan-2-ol typically involves multi-step reactions that combine nucleophilic substitution and condensation processes. One common approach involves the reaction of an appropriate aldehyde with ammonia or ammonium salts to form an imine intermediate, followed by cyclization to yield the imidazole ring. Subsequent modifications, such as hydroxylation or alkylation, can introduce the amino alcohol functionality.
Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while reducing energy consumption. Additionally, catalytic asymmetric synthesis techniques have been employed to control stereochemistry during key steps of the process.
Applications in Medicinal Chemistry
One of the most promising applications of 1-amino-3-(1H-imidazol-1-yli propan -2 -ol lies in its potential as a lead compound for drug development. Its ability to act as a chelating agent makes it particularly useful in designing metalloenzyme inhibitors or radiopharmaceuticals. Recent studies have demonstrated its effectiveness in coordinating with transition metals such as copper (II) and zinc (II), which are critical for various biological processes.
In addition to its metal-binding properties, this compound has shown potential as a building block for constructing bioactive molecules with anti-inflammatory, antiviral, or anticancer activities. For example, derivatives of this compound have been investigated for their ability to inhibit key enzymes involved in inflammatory pathways or viral replication mechanisms.
Recent Research Highlights
Emerging research has focused on leveraging the unique properties of imidazole-containing amino alcohols like CAS No. 112086 -60 -9 for advanced materials science applications. For instance, scientists have explored their use as precursors for synthesizing metal -organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.
Furthermore, studies have delved into the role of this compound in bioconjugation chemistry. Its amino group can be readily modified with various biomolecules such as peptides or nucleic acids, making it a valuable tool for developing biosensors or drug delivery systems.
Conclusion
The Future Outlook
112086-60-9 (1-amino-3-(1H-imidazol-1-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)